Cas no 834883-96-4 (2(1H)-Quinolinone, 8-bromo-3-fluoro-)

• Product Name: 2(1H)-Quinolinone, 8-bromo-3-fluoro-
• CAS No: 834883-96-4
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD30177936
• CID: 670772
• PubChem ID: 12189684
• Update Time: 2025-11-06

2(1H)-Quinolinone, 8-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 8-bromo-3-fluoro-
• 8-bromo-3-fluoro-1H-quinolin-2-one
• 8-Bromo-3-fluoro-2-hydroxyquinoline
• 2(1H)-Quinolinone,8-bromo-3-fluoro
• 8-bromo-3-fluoro-2(1H)-quinolinone
• 8-bromo-3-fluoroquinol-2(1H)-one
• 8-Bromo-3-fluoro-2(1H)-quinolinone (ACI)
• D72313
• AS-62912
• 8-bromo-3-fluoroquinolin-2(1H)-one
• DTXSID50479782
• AKOS024263521
• 8-bromo-3-fluoro-1,2-dihydroquinolin-2-one
• DB-082727
• 8-Bromo-3-fluoroquinolin-2-ol
• CS-0068200
• 834883-96-4

• MDL： MFCD30177936
• Inchi： 1S/C9H5BrFNO/c10-6-3-1-2-5-4-7(11)9(13)12-8(5)6/h1-4H,(H,12,13)
• InChI Key： WKUYWQNUGUWKEX-UHFFFAOYSA-N
• SMILES： O=C1C(F)=CC2C(=C(C=CC=2)Br)N1

Computed Properties

• Exact Mass: 240.95400
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.84200

Additional information on 2(1H)-Quinolinone, 8-bromo-3-fluoro-

2(1H)-Quinolinone, 8-bromo-3-fluoro- (CAS No. 834883-96-4): A Comprehensive Overview

2(1H)-Quinolinone, 8-bromo-3-fluoro- (CAS No. 834883-96-4) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 8-bromo and 3-fluoro substitutions on the quinolinone scaffold, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The quinolinone core is a well-known heterocyclic structure that has been extensively studied for its diverse pharmacological properties. The introduction of bromine and fluorine atoms at specific positions on the quinolinone ring significantly alters its electronic and steric properties, leading to enhanced biological activity and selectivity. These modifications have been shown to improve the compound's solubility, stability, and bioavailability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 2(1H)-Quinolinone, 8-bromo-3-fluoro- in various therapeutic areas. For instance, studies have demonstrated its potent antitumor activity against several cancer cell lines. The compound has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. These findings suggest that 2(1H)-Quinolinone, 8-bromo-3-fluoro- could be a promising lead compound for the development of novel anticancer agents.

In addition to its antitumor properties, 2(1H)-Quinolinone, 8-bromo-3-fluoro- has also been investigated for its antimicrobial activity. Research has shown that the compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Specifically, it has been effective against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, making it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The mechanism of action of 2(1H)-Quinolinone, 8-bromo-3-fluoro- is not yet fully understood, but preliminary studies suggest that it may target multiple cellular pathways. For example, the compound has been shown to inhibit the activity of key enzymes involved in DNA replication and repair, such as topoisomerase II. This multifaceted mechanism of action could contribute to its broad-spectrum biological activity and reduce the likelihood of resistance development.

From a synthetic perspective, the preparation of 2(1H)-Quinolinone, 8-bromo-3-fluoro- involves a series of well-established chemical reactions. The synthesis typically starts with the condensation of an appropriate amine with a substituted β-ketoester or β-ketonitrile to form the quinolinone core. Subsequent bromination and fluorination steps are then carried out to introduce the desired substituents at the 8th and 3rd positions, respectively. The synthetic route is highly efficient and can be scaled up for large-scale production, making it suitable for industrial applications.

The safety profile of 2(1H)-Quinolinone, 8-bromo-3-fluoro- is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, further safety studies are required to ensure its long-term safety and efficacy in humans.

In conclusion, 2(1H)-Quinolinone, 8-bromo-3-fluoro- (CAS No. 834883-96-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical applications.